Cas no 1421532-49-1 (N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1421532-49-1
• MF: C₁₆H₈F₃N₃OS₂
• MW: 379.379430770874
• CID: 849686
• Update Time: 2025-11-04

N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[4-(trifluoromethyl)-2-benzothiazolyl]-
• N-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)benzo[d]thiazole-2-carboxamide
• N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C16H8F3N3OS2/c17-16(18,19)8-4-3-7-11-12(8)21-15(25-11)22-13(23)14-20-9-5-1-2-6-10(9)24-14/h1-7H,(H,21,22,23)
• InChI Key： CAGNCHHXKUSYSC-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=NC3C=CC=CC=3S2)=O)=NC2=C1C=CC=C2C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 521
• Topological Polar Surface Area: 111

Additional information on N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide

Comprehensive Overview of N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide (CAS No. 1421532-49-1)

The compound N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide, identified by its CAS number 1421532-49-1, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This benzothiazole derivative is characterized by its unique structural features, including a trifluoromethyl group and a carboxamide linkage, which contribute to its potential applications in drug discovery and functional materials. Researchers are increasingly exploring its role as a pharmacophore in the development of novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and personalized therapeutics, where such molecules play a pivotal role. The trifluoromethyl group in this compound is particularly noteworthy, as it is often associated with improved lipophilicity and binding affinity, making it a valuable moiety in drug design.

From a synthetic perspective, the preparation of CAS No. 1421532-49-1 involves multi-step organic reactions, including condensation and cyclization processes. The compound's benzothiazole core is a common scaffold in many biologically active molecules, which has led to its widespread use in high-throughput screening (HTS) campaigns. Its structural versatility allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) in various therapeutic contexts.

The applications of N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide extend beyond pharmaceuticals. In material science, its aromatic heterocycles and electron-withdrawing groups make it a candidate for organic electronics, such as OLEDs and photovoltaic devices. This dual utility underscores its importance in interdisciplinary research, bridging the gap between chemical biology and advanced materials.

As the scientific community continues to investigate CAS No. 1421532-49-1, questions frequently arise about its synthetic routes, physicochemical properties, and potential toxicity. These topics are often searched in academic databases and AI-driven research tools, reflecting the compound's relevance in contemporary research. Additionally, its role in green chemistry initiatives is gaining traction, as researchers seek sustainable methods for its production and application.

In conclusion, N-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]-1,3-benzothiazole-2-carboxamide represents a compelling example of how molecular design can address diverse challenges in science and technology. Its CAS number 1421532-49-1 serves as a key identifier for researchers navigating the complex landscape of heterocyclic chemistry. With ongoing advancements in computational modeling and automated synthesis, the future holds promising opportunities for further unlocking the potential of this remarkable compound.